Cas no 501117-00-6 (3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE)
501117-00-6 structure
Product Name:3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE
CAS No:501117-00-6
MF:C13H10N2O
MW:210.23130273819
CID:933302
PubChem ID:3847648
Update Time:2025-04-19
3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE Chemical and Physical Properties
Names and Identifiers
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- 3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE
- 3-naphthalen-1-yl-1,2-oxazol-5-amine
- AKOS000261991
- 3-(NAPHTHALEN-1-YL)-1,2-OXAZOL-5-AMINE
- DTXSID00397260
- 3-(Naphthalen-1-yl)isoxazol-5-amine
- 501117-00-6
-
- MDL: MFCD07382937
- Inchi: 1S/C13H10N2O/c14-13-8-12(15-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,14H2
- InChI Key: IKGUWFSCIVLXIH-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2=CC=CC3C=CC=CC2=3)=N1)N
Computed Properties
- Exact Mass: 210.079312947g/mol
- Monoisotopic Mass: 210.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52Ų
3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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